N-{[(3-cyano-4,5-dimethyl-2-thienyl)amino]carbonothioyl}-4-methylbenzamide

• IUPAC Name: N-[(3-cyano-4,5-dimethylthiophen-2-yl)carbamothioyl]-4-methylbenzamide
• InChI: InChI=1S/C16H15N3OS2/c1-9-4-6-12(7-5-9)14(20)18-16(21)19-15-13(8-17)10(2)11(3)22-15/h4-7H,1-3H3,(H2,18,19,20,21)
• InChI Key: YATSCDMFZLFOOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C(=C(S2)C)C)C#N
• Molecular Formula: C16H15N3OS2
• Molecular Weight: 329.4 g/mol

Description

N-{[(3-cyano-4,5-dimethyl-2-thienyl)amino]carbonothioyl}-4-methylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It is commonly referred to as "compound X" in the literature.

Mechanism of Action

The exact mechanism of action of compound X is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and oxidative stress. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Compound X has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and reactive oxygen species. It has also been shown to inhibit the activity of certain enzymes such as cyclooxygenase and lipoxygenase. In addition, it has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of compound X is its broad range of potential pharmacological activities. It has been shown to exhibit anti-inflammatory, antioxidant, and antitumor activities, making it a promising candidate for the development of new drugs. However, one of the limitations of using compound X in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on compound X. One area of interest is the development of new formulations that can improve its solubility and bioavailability. Another area of interest is the investigation of its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, more research is needed to fully understand its mechanism of action and to identify potential drug targets. Finally, the potential use of compound X in combination with other drugs for the treatment of cancer should be investigated further.

Synthesis Methods

Compound X can be synthesized using a multistep process that involves the reaction of 4-methylbenzoyl chloride with 3-cyano-4,5-dimethylthiophene-2-amine in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with carbon disulfide and a primary amine to yield the final product.

Scientific Research Applications

Compound X has been extensively studied for its potential pharmacological properties. It has been shown to exhibit anti-inflammatory, antioxidant, and antitumor activities in vitro and in vivo. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.